Cas no 2171310-10-2 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid)
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid
- 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid
- 2171310-10-2
- EN300-1475587
-
- Inchi: 1S/C27H32N2O6/c1-2-3-8-18(15-24(30)29-14-13-27(34,17-29)25(31)32)28-26(33)35-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23,34H,2-3,8,13-17H2,1H3,(H,28,33)(H,31,32)/t18-,27?/m1/s1
- InChI Key: PNSCHGMWZUBEBS-XZATXCMXSA-N
- SMILES: OC1(C(=O)O)CN(C(C[C@@H](CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1
Computed Properties
- Exact Mass: 480.22603674g/mol
- Monoisotopic Mass: 480.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 35
- Rotatable Bond Count: 10
- Complexity: 753
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 116Ų
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1475587-1.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-1475587-50mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 50mg |
$2509.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-100mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 100mg |
$2628.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-250mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 250mg |
$2748.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-500mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 500mg |
$2868.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-1000mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 1000mg |
$2987.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-2500mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 2500mg |
$5854.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-5000mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 5000mg |
$8660.0 | 2023-09-29 | ||
| Enamine | EN300-1475587-10000mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanoyl]-3-hydroxypyrrolidine-3-carboxylic acid |
2171310-10-2 | 10000mg |
$12844.0 | 2023-09-29 |
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid Related Literature
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid
Compound CAS No. 2171310-10-2: 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic Acid
The compound with CAS No. 2171310-10-2, known as 1-(3R)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid, is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and biochemistry. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a heptanoyl chain, and a hydroxypyrrolidine ring. These structural features contribute to its unique properties and functionalities.
Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group is widely recognized as a protective group in peptide synthesis, ensuring the stability and specificity of the molecule during synthesis processes. The heptanoyl chain adds to the molecule's flexibility and solubility, making it suitable for various biological applications. Additionally, the hydroxypyrrolidine ring introduces hydrophilic properties, enhancing its compatibility with aqueous environments.
One of the most exciting developments involving this compound is its potential use in targeted drug delivery systems. Researchers have demonstrated that the combination of the Fmoc group and the hydroxypyrrolidine ring can be exploited to create biocompatible carriers for therapeutic agents. These carriers can enhance drug stability, reduce side effects, and improve therapeutic efficacy by targeting specific tissues or cells.
Furthermore, the compound's stereochemistry plays a crucial role in its biological activity. The R configuration at the third position of the pyrrolidine ring ensures proper molecular recognition and interaction with biological targets. This stereochemical specificity is critical in pharmaceutical applications, where precise molecular interactions are essential for therapeutic outcomes.
Recent advancements in computational chemistry have also provided deeper insights into the molecular dynamics of this compound. Molecular modeling studies have revealed that the Fmoc group can influence the conformational flexibility of the molecule, which is vital for its function in peptide synthesis and drug delivery systems.
In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of highly efficient catalysts and protecting groups has enabled researchers to achieve high yields and purity levels during synthesis.
The compound's applications extend beyond pharmaceuticals; it has also shown promise in materials science. Its unique combination of hydrophilic and hydrophobic properties makes it an ideal candidate for designing advanced biomaterials, such as hydrogels and nanomaterials, which can be used in tissue engineering and regenerative medicine.
Despite its numerous advantages, there are challenges associated with the use of this compound. One key issue is its stability under physiological conditions, which requires further optimization to ensure long-term efficacy in vivo applications.
In conclusion, CAS No. 2171310-10-2 represents a cutting-edge molecule with immense potential in various scientific domains. Its intricate structure and functional groups make it a valuable tool in peptide synthesis, drug delivery systems, and materials science. As research continues to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern science and technology.
2171310-10-2 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanoyl-3-hydroxypyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)